Cas no 1428234-62-1 (2,3-Dichloro-1-methyl-4-(1H)-pyridone)

• Product Name: 2,3-Dichloro-1-methyl-4-(1H)-pyridone
• CAS No: 1428234-62-1
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD23713117
• CID: 4764136
• Update Time: 2025-08-02

2,3-Dichloro-1-methyl-4-(1H)-pyridone Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-1-methyl-4-(1H)-pyridone
• 2,3-Dichloro-1-methylpyridin-4(1H)-one
• Z1255

• MDL： MFCD23713117
• Inchi： 1S/C6H5Cl2NO/c1-9-3-2-4(10)5(7)6(9)8/h2-3H,1H3
• InChI Key： QTAFXQIVANVHMH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C=CN1C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2
• Topological Polar Surface Area: 20.3

Additional information on 2,3-Dichloro-1-methyl-4-(1H)-pyridone

Comprehensive Overview of 2,3-Dichloro-1-methyl-4-(1H)-pyridone (CAS No. 1428234-62-1): Properties, Applications, and Industry Insights

2,3-Dichloro-1-methyl-4-(1H)-pyridone (CAS No. 1428234-62-1) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated pyridone derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula, C₆H₅Cl₂NO, and precise chemical structure contribute to its growing importance in modern drug discovery programs and crop protection formulations.

Recent studies highlight the compound's potential as a building block for developing novel antimicrobial agents, aligning with global concerns about antibiotic resistance. Researchers are particularly interested in how the dichloro substitution pattern influences biological activity, with several patent applications mentioning derivatives of this scaffold for pharmaceutical applications. The methyl group at position 1 enhances stability while maintaining sufficient reactivity for further transformations, a balance that makes this compound attractive for medicinal chemistry optimization.

From a synthetic chemistry perspective, 2,3-Dichloro-1-methyl-4-(1H)-pyridone serves as a versatile intermediate for constructing more complex nitrogen-containing heterocycles. Its reactivity towards nucleophilic aromatic substitution allows for selective modifications at various positions, enabling the creation of diverse chemical libraries for biological screening. The compound's physicochemical properties, including its moderate solubility in organic solvents and characteristic melting point, make it practical for laboratory-scale reactions and potential industrial applications.

Environmental considerations surrounding chlorinated compounds have led to increased interest in the degradation pathways and ecological impact of such molecules. While 1428234-62-1 is not classified as environmentally hazardous under current regulations, researchers are investigating its biodegradation potential and developing more sustainable synthetic routes. This aligns with the pharmaceutical industry's growing commitment to green chemistry principles and reduced environmental footprint.

The analytical characterization of 2,3-Dichloro-1-methyl-4-(1H)-pyridone typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods confirm the compound's purity and identity, crucial for research applications where consistent quality is paramount. Recent advancements in analytical chemistry have improved detection limits for related compounds, supporting more thorough impurity profiling during chemical synthesis and quality control processes.

In the context of intellectual property landscape, several patents reference 1428234-62-1 as a key intermediate for bioactive molecules. The compound's structural features appear in claims covering various therapeutic areas, suggesting broad potential across multiple drug development programs. This has led to increased commercial interest, with specialty chemical suppliers expanding their catalogues to include this and related pyridone derivatives to meet growing demand from research institutions and pharmaceutical companies.

From a regulatory standpoint, proper handling and storage of 2,3-Dichloro-1-methyl-4-(1H)-pyridone follow standard laboratory safety protocols. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. Material safety data sheets provide detailed guidance on safe handling practices, storage conditions, and first aid measures, reflecting the chemical industry's commitment to occupational safety standards.

The future research directions for CAS No. 1428234-62-1 may explore its potential in emerging fields such as materials science and catalysis. Preliminary studies suggest that appropriately functionalized pyridone derivatives could serve as ligands in transition metal catalysis or as components in advanced materials with unique electronic properties. Such applications would significantly expand the utility of this chemical scaffold beyond its current pharmaceutical applications.

Supply chain considerations for 2,3-Dichloro-1-methyl-4-(1H)-pyridone reflect broader trends in the fine chemicals market. With increasing demand for specialized intermediates, manufacturers are optimizing production processes to ensure consistent supply while maintaining competitive pricing. The compound's availability in various quantities, from milligram-scale for research to kilogram quantities for development programs, supports its use across different stages of chemical innovation.

In conclusion, 2,3-Dichloro-1-methyl-4-(1H)-pyridone (CAS No. 1428234-62-1) represents an important chemical entity with diverse applications in modern chemistry. Its unique structural features, combined with manageable synthetic accessibility, position it as a valuable tool for researchers exploring new bioactive compounds and functional materials. As scientific understanding of this compound class deepens, we can anticipate expanded applications and continued interest from both academic and industrial research communities.